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Compound of Interest

Compound Name: 2-Fluorobutane

Cat. No.: B1230682 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial procedural guidance for the safe handling and disposal of 2-
Fluorobutane, focusing on personal protective equipment (PPE), operational protocols, and

waste management. Our commitment is to furnish laboratory personnel with the necessary

information to mitigate risks and ensure a safe working environment.

I. Personal Protective Equipment (PPE) for 2-
Fluorobutane
The selection of appropriate PPE is paramount when handling 2-Fluorobutane due to its

flammability and potential health hazards. The following tables summarize the recommended

PPE for various laboratory operations.

A. Engineering Controls and General Laboratory Practice

Effective engineering controls are the primary line of defense. Always handle 2-Fluorobutane
in a well-ventilated area, preferably within a certified chemical fume hood.[1]

B. Eye and Face Protection
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Task Required PPE Standard

Routine Handling (e.g.,

transfers, dilutions)

Safety glasses with side

shields
ANSI Z87.1 / EN 166

Potential for Splash or Spray Chemical splash goggles ANSI Z87.1 / EN 166

High-Risk Operations (e.g.,

pressure reactions)

Face shield worn over

chemical splash goggles
ANSI Z87.1 / EN 166

C. Skin and Body Protection

Proper selection of gloves and protective clothing is critical to prevent skin contact.

Glove Selection:

No specific breakthrough time data is available for 2-Fluorobutane from major glove

manufacturers. However, based on general resistance of glove materials to halogenated

hydrocarbons, the following recommendations are provided. It is crucial to note that nitrile

gloves are reported to have poor resistance to halogenated hydrocarbons.[2][3] Therefore, for

anything beyond incidental contact, more robust materials should be selected. All gloves

should be inspected before use and disposed of immediately after contamination.
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Glove Material Intended Use

Breakthrough

Time

(Estimated)

Degradation
Recommendati

on

Nitrile

Incidental

contact/splash

protection only

< 15 minutes

(general for

halogenated

hydrocarbons)

Poor

Not

recommended

for prolonged or

immersive use.

Change

immediately

upon contact.

Neoprene Moderate contact

Data not

available for 2-

Fluorobutane

Fair to Good

(general for

halogenated

hydrocarbons)

Suitable for tasks

with a higher

potential for

contact.

Butyl Rubber

Extended or

immersive

contact

Data not

available for 2-

Fluorobutane

Good to

Excellent

(general for

halogenated

hydrocarbons)

Recommended

for handling

larger quantities

or in situations

with a high risk of

prolonged

contact.

Viton™

Extended or

immersive

contact

Data not

available for 2-

Fluorobutane

Excellent

(general for

halogenated

hydrocarbons)

Offers the

highest level of

protection

against a wide

range of

chemicals,

including

halogenated

hydrocarbons.

Protective Clothing:
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Task Required PPE

All handling operations Flame-resistant lab coat

Potential for significant splash
Chemical-resistant apron over a flame-resistant

lab coat

Large-scale operations or emergency response Impervious chemical-resistant suit

D. Respiratory Protection

No occupational exposure limits (OELs) have been established for 2-Fluorobutane by OSHA,

NIOSH, or ACGIH. In the absence of OELs, a conservative approach to respiratory protection

is warranted. A written respiratory protection program compliant with OSHA 29 CFR 1910.134

should be in place.[1][4][5]

Condition
Minimum Required

Respirator
Cartridge/Filter Type

Adequate ventilation (in a

chemical fume hood)
Not generally required N/A

Inadequate ventilation or

exceeding established action

levels

Air-purifying respirator (APR)

with a full facepiece

Organic vapor (OV) cartridge

(black)

Emergency situations (e.g.,

large spills) or unknown

concentrations

Self-contained breathing

apparatus (SCBA) with a full

facepiece operated in a

pressure-demand or other

positive-pressure mode

N/A

Respirator Cartridge Change Schedule:

An organic vapor cartridge change schedule must be established based on objective data.[1][4]

[5][6] This can be determined through experimental testing or by using the manufacturer's

service life software. Relying on odor detection is not a reliable method for determining

cartridge breakthrough.[6]
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II. Operational and Disposal Plans
A. Handling and Storage Protocol

Procurement: Obtain the Safety Data Sheet (SDS) for 2-Fluorobutane prior to receipt and

ensure all laboratory personnel have read and understood it.

Storage: Store 2-Fluorobutane in a cool, dry, well-ventilated area designated for flammable

liquids, away from sources of ignition and incompatible materials such as strong oxidizing

agents.

Dispensing: Ground all containers when transferring 2-Fluorobutane to prevent static

electricity buildup. Use only non-sparking tools.

Spills: In the event of a small spill within a chemical fume hood, absorb the material with a

non-combustible absorbent (e.g., vermiculite, sand). For larger spills, evacuate the area and

follow emergency procedures.

B. Disposal Plan

2-Fluorobutane is a halogenated organic compound and must be disposed of as hazardous

waste.[7][8]

Waste Collection:

Collect all 2-Fluorobutane waste, including contaminated materials, in a designated,

properly labeled, and sealed container.

The container must be compatible with halogenated organic compounds.

Segregation:

Crucially, do not mix halogenated organic waste with non-halogenated organic waste.[7]

This is critical for proper disposal and to avoid potentially violent reactions.

Keep acidic and basic wastes separate from halogenated waste streams.

Labeling:
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Label the waste container with "Hazardous Waste," the full chemical name "2-
Fluorobutane," and any other components of the waste stream with their approximate

percentages.

Storage of Waste:

Store the waste container in a designated satellite accumulation area, away from ignition

sources and in secondary containment.

Pickup and Disposal:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) department, following all local, state, and federal regulations.

III. Visual Workflow for PPE Selection
The following diagram outlines the logical steps for selecting the appropriate PPE when

handling 2-Fluorobutane.
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PPE Selection Workflow for 2-Fluorobutane

Hazard Assessment

PPE Selection

Procedure

Start: Plan to handle 2-Fluorobutane

Assess Task:
- Scale of operation

- Potential for splash/aerosol
- Duration of task

Is work performed in a
certified chemical fume hood?

Select Eye/Face Protection:
- Safety glasses with side shields (minimum)

- Goggles for splash potential
- Face shield over goggles for high risk

Yes

Is respiratory protection required?
(Inadequate ventilation, emergency)

No

Select Gloves:
- Nitrile (incidental contact only)
- Neoprene (moderate contact)

- Butyl Rubber/Viton (prolonged/immersive contact)

Select Protective Clothing:
- Flame-resistant lab coat

- Chemical-resistant apron if needed

Select Respirator:
- Air-purifying respirator with organic vapor cartridges

- SCBA for emergencies

Yes

Conduct Work Following Safe Handling Protocols

No

Dispose of Waste and Contaminated PPE
(Segregate halogenated waste)

End

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-Fluorobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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